[5-(4-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate

• IUPAC Name: [5-(4-chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl acetate
• InChI: InChI=1S/C14H12ClF3N2O3/c1-8(21)22-7-11-12(14(16,17)18)19-20(2)13(11)23-10-5-3-9(15)4-6-10/h3-6H,7H2,1-2H3
• InChI Key: LHWRZWDVYPYWJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=C(N(N=C1C(F)(F)F)C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClF3N2O3
• Molecular Weight: 348.70 g/mol
• CAS No.: 318469-30-6

Description

“[5-(4-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate” is a chemical compound with the molecular formula C14H12ClF3N2O3. It is related to another compound, “[5-(4-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol”, which has the molecular formula C12H10ClF3N2O2.

Molecular Structure Analysis

The molecular weight of this compound is 348.7. It’s structurally related to “[5-(4-chlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol”, which has a molecular weight of 306.67.

Scientific Research Applications

Fungicidal and Herbicidal Activities

• Studies have demonstrated the synthesis and potential fungicidal and herbicidal activities of pyrazole derivatives, including those similar to the specified compound. For instance, novel methyl(Z)-2-(4-{[(1-aryl-1H-pyrazol-3-yl)oxy]methyl}phenyl) 2-(methoxyimino)acetate derivatives exhibited moderate fungicidal activity against Rhizoctonia solani at specific dosages, indicating the potential agricultural applications of these compounds in controlling plant diseases (Liu et al., 2014). Similarly, substituted phenyl pyrazole derivatives have shown significant herbicidal activity, highlighting their potential as novel Protox inhibitors for weed management (Zhou et al., 2010).

Synthesis of Heterocyclic Compounds

• The compound and its derivatives are used as key intermediates in the synthesis of heterocyclic compounds. For example, the synthesis of 2-chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, a key intermediate for herbicides, showcases the importance of these compounds in developing new agrochemicals (Yu, 2002).

Antimicrobial and Anticancer Agents

• Some studies focused on the synthesis of novel derivatives with potential antimicrobial and anticancer activities. For instance, celecoxib derivatives synthesized from pyrazole compounds were evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, demonstrating the broad therapeutic potential of these compounds (Küçükgüzel et al., 2013). Another study synthesized novel pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, exhibiting significant antimicrobial and anticancer activities (Hafez et al., 2016).